Cas no 1363166-40-8 (2-Ethyl-4-methylbenzoxazole)

• Product Name: 2-Ethyl-4-methylbenzoxazole
• CAS No: 1363166-40-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD21641330
• CID: 1057019
• PubChem ID: 69481334
• Update Time: 2025-08-04

2-Ethyl-4-methylbenzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-methylbenzoxazole
• 2-Ethyl-4-methyl-1,3-benzoxazole
• SY018727
• Benzoxazole, 2-ethyl-4-methyl-
• CS-0445298
• 1363166-40-8
• AC3971
• DTXSID40740635
• 2-Ethyl-4-methylbenzo[d]oxazole
• MFCD21641330
• AKOS027256789
• SCHEMBL5542360
• DA-18024

• MDL： MFCD21641330
• Inchi： 1S/C10H11NO/c1-3-9-11-10-7(2)5-4-6-8(10)12-9/h4-6H,3H2,1-2H3
• InChI Key： ICQIHVTUHPYHQV-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 2.69860

Additional information on 2-Ethyl-4-methylbenzoxazole

Comprehensive Overview of 2-Ethyl-4-methylbenzoxazole (CAS No. 1363166-40-8): Properties, Applications, and Industry Insights

2-Ethyl-4-methylbenzoxazole (CAS No. 1363166-40-8) is a specialized organic compound belonging to the benzoxazole family, a class of heterocyclic compounds known for their versatile applications in pharmaceuticals, agrochemicals, and material science. With the rising demand for high-performance intermediates in synthetic chemistry, this compound has garnered significant attention due to its unique molecular structure and functional properties. Researchers and industry professionals frequently search for terms like "benzoxazole derivatives," "CAS 1363166-40-8 uses," and "2-Ethyl-4-methylbenzoxazole synthesis," reflecting its growing relevance in modern chemical workflows.

The molecular formula of 2-Ethyl-4-methylbenzoxazole incorporates an ethyl group at the 2-position and a methyl group at the 4-position of the benzoxazole ring, enhancing its stability and reactivity in various chemical reactions. This structural feature makes it a valuable building block for designing advanced materials, such as OLED emitters and fluorescent probes, which are critical in optoelectronic devices and bioimaging. Recent trends in sustainable chemistry have also spurred interest in eco-friendly synthesis routes for this compound, aligning with global initiatives like green chemistry and circular economy principles.

In the pharmaceutical sector, 2-Ethyl-4-methylbenzoxazole serves as a key intermediate for developing bioactive molecules. Its heterocyclic core is often exploited to modulate drug solubility and binding affinity, addressing challenges in drug delivery systems. Searches for "benzoxazole in medicinal chemistry" and "CAS 1363166-40-8 pharmacological applications" highlight its potential in targeting diseases like cancer and microbial infections. Additionally, its role in agrochemical formulations—particularly as a scaffold for pesticides and herbicides—has been explored, though stringent regulatory frameworks demand thorough environmental safety assessments.

From an industrial perspective, the compound's thermal stability and compatibility with polymer matrices make it suitable for high-performance coatings and adhesives. Innovations in smart materials and nanotechnology further amplify its utility, with patents citing its use in UV stabilizers and corrosion inhibitors. As industries prioritize energy-efficient solutions, 2-Ethyl-4-methylbenzoxazole-based additives are being tested for battery electrolytes and photovoltaic cells, responding to queries like "benzoxazole in renewable energy."

Quality control and analytical methods for CAS 1363166-40-8 are equally critical. Techniques such as HPLC, GC-MS, and NMR spectroscopy ensure purity and consistency, while regulatory compliance with REACH and FDA guidelines remains paramount. The compound's spectroscopic properties (e.g., fluorescence quantum yield) are frequently studied, as evidenced by searches for "2-Ethyl-4-methylbenzoxazole spectral data."

In conclusion, 2-Ethyl-4-methylbenzoxazole (CAS No. 1363166-40-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multidisciplinary applications—from life sciences to advanced materials—underscore its importance in addressing contemporary challenges. As research progresses, this compound is poised to play a pivotal role in emerging fields like biodegradable polymers and precision agriculture, cementing its status as a cornerstone of industrial and academic endeavors.